Cas no 2171438-29-0 (5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid)

• Product Name: 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid
• CAS No: 2171438-29-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5865584
• PubChem ID: 165807974
• Update Time: 2025-05-23

5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid
• EN300-1495523
• 2171438-29-0
• 5-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-18(3)25(26(32)28-15-17(2)13-14-24(30)31)29-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23,25H,4,13-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)/t17?,18-,25-/m0/s1
• InChI Key： JKHOKXZBLKOUEW-PSPIYLNYSA-N
• SMILES： O(C(N[C@H](C(NCC(C)CCC(=O)O)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid

Comprehensive Analysis of 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid (CAS No. 2171438-29-0)

The compound 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid (CAS No. 2171438-29-0) is a sophisticated peptide derivative widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected amino acids" and "peptide synthesis building blocks," highlighting its relevance in modern drug discovery and biotechnology.

In recent years, the demand for custom peptide synthesis has surged due to advancements in personalized medicine and targeted therapies. This compound, with its chiral centers at (2S,3S) and (4-methylpentanoic acid), offers precise stereochemical control, a critical factor for bioactive peptide design. Keywords like "chiral amino acid derivatives" and "peptide coupling reagents" are often associated with its applications, reflecting its role in optimizing peptide stability and bioavailability.

The Fmoc group in this compound is particularly noteworthy, as it enables mild deprotection conditions under basic environments, minimizing side reactions. This aligns with the growing interest in "green chemistry in peptide synthesis" and "sustainable pharmaceutical manufacturing." Laboratories prioritizing eco-friendly protocols often seek Fmoc-based reagents like this compound to reduce hazardous waste generation.

From a structural perspective, the 3-methylpentanamido and 4-methylpentanoic acid moieties contribute to enhanced lipophilicity, a property increasingly explored in "peptide drug delivery systems." Searches for "hydrophobic peptide modifications" and "cell-penetrating peptides" underscore its potential in overcoming biological barriers, a hot topic in oncology and neurology research.

Quality control of CAS No. 2171438-29-0 is another area of interest, with analytical techniques like HPLC and mass spectrometry frequently mentioned in conjunction with "peptide purity standards." The compound’s defined stereochemistry also makes it a candidate for "reference standards in QC," ensuring reproducibility in preclinical studies—a concern raised in forums discussing "peptide characterization challenges."

In summary, 5-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid bridges multiple cutting-edge domains, from precision medicine to sustainable chemistry. Its versatility in addressing queries like "how to improve peptide stability" or "best Fmoc-protected intermediates" cements its status as a cornerstone in contemporary peptide science.